Cas no 1780676-15-4 (2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one
• CAS No: 1780676-15-4
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6003321
• PubChem ID: 84801507
• Update Time: 2025-06-19

2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one
• EN300-1923888
• 1780676-15-4

• Inchi： 1S/C10H12BrNO/c1-6-3-8(9(13)5-12)4-7(2)10(6)11/h3-4H,5,12H2,1-2H3
• InChI Key： LNSYJPOXRHGQDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(CN)=O)C=C1C

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one

Introduction to 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one (CAS No. 1780676-15-4)

2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1780676-15-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in developing novel therapeutic agents.

The structural framework of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one consists of an aromatic ring substituted with bromine and two methyl groups at the 3 and 5 positions, coupled with an amine group and an aldehyde-like functionality. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the bromine atom enhances reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with phenyl rings substituted by halogens and alkyl groups. These modifications often enhance binding affinity to biological targets, improving the efficacy of drug candidates. 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one fits well within this trend, serving as a versatile building block for designing small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are implicated in numerous diseases, including cancer. By modifying the aromatic core with substituents like bromine and methyl groups, researchers can fine-tune the interactions with the active site of kinases, leading to more potent and selective inhibitors. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory activity against specific kinases by modulating their conformational changes.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one as a scaffold for drug discovery. Molecular docking simulations have shown that this compound can effectively bind to the ATP-binding pockets of kinases, suggesting its suitability for developing kinase inhibitors. Moreover, virtual screening techniques have identified derivatives of this molecule that exhibit improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The role of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one extends beyond kinase inhibition. Researchers have also explored its applications in developing antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic pathways. Preliminary studies have shown promising results in combating resistant bacterial strains by targeting unique binding sites that are not affected by conventional antibiotics.

Another area where 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one has shown promise is in the field of neurodegenerative diseases. The aromatic system and functional groups present in this molecule can potentially interact with neurotransmitter receptors and ion channels, offering a basis for developing treatments for conditions such as Alzheimer's and Parkinson's disease. Ongoing research is focused on optimizing the compound's pharmacological profile to enhance its therapeutic potential.

The synthesis of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Typically, it starts with the bromination of a dimethyl-substituted benzene derivative followed by condensation with an appropriate aldehyde or ketone precursor. The introduction of the amino group is achieved through nucleophilic substitution or reduction techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to improve yield and purity.

The quality and consistency of 2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one are critical for its applications in pharmaceutical research. High-purity samples are essential for accurate structural elucidation using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. Additionally, rigorous analytical methods like high-performance liquid chromatography (HPLC) are employed to ensure the absence of impurities that could interfere with biological assays.

In conclusion,2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one (CAS No. 1780676-15-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,2-amino-1-(4-bromo-3,5-dimethylphenyl)ethan-1-one is poised to play a crucial role in the development of next-generation therapeutics.